arohynapene B
arohynapene B
Brand Name:
Vulcanchem
CAS No.:
154445-09-7
VCID:
VC0134627
InChI:
InChI=1S/C18H22O3/c1-12-9-13(2)18-14(10-12)7-8-15(11-19)16(18)5-3-4-6-17(20)21/h3-8,12-13,19H,9-11H2,1-2H3,(H,20,21)/b5-3+,6-4+
SMILES:
CC1CC(C2=C(C1)C=CC(=C2C=CC=CC(=O)O)CO)C
Molecular Formula:
C18H22O3
Molecular Weight:
286.4 g/mol
arohynapene B
CAS No.: 154445-09-7
Main Products
VCID: VC0134627
Molecular Formula: C18H22O3
Molecular Weight: 286.4 g/mol
| CAS No. | 154445-09-7 |
|---|---|
| Product Name | arohynapene B |
| Molecular Formula | C18H22O3 |
| Molecular Weight | 286.4 g/mol |
| IUPAC Name | (2E,4E)-5-[2-(hydroxymethyl)-6,8-dimethyl-5,6,7,8-tetrahydronaphthalen-1-yl]penta-2,4-dienoic acid |
| Standard InChI | InChI=1S/C18H22O3/c1-12-9-13(2)18-14(10-12)7-8-15(11-19)16(18)5-3-4-6-17(20)21/h3-8,12-13,19H,9-11H2,1-2H3,(H,20,21)/b5-3+,6-4+ |
| Standard InChIKey | XVNDJROXVPBPBY-GGWOSOGESA-N |
| Isomeric SMILES | CC1CC(C2=C(C1)C=CC(=C2/C=C/C=C/C(=O)O)CO)C |
| SMILES | CC1CC(C2=C(C1)C=CC(=C2C=CC=CC(=O)O)CO)C |
| Canonical SMILES | CC1CC(C2=C(C1)C=CC(=C2C=CC=CC(=O)O)CO)C |
| Synonyms | 5-(2-hydroxymethyl-6,8-dimethyl-5,6,7,8-tetrahydronaphthalene)-2,4-pentadienoic acid arohynapene B |
| PubChem Compound | 6443712 |
| Last Modified | Dec 23 2021 |
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